Cas no 62191-35-9 (3-(Hydroxymethyl)-6-phenyl-1,2,4-triazin-5(2H)-one)

• Product Name: 3-(Hydroxymethyl)-6-phenyl-1,2,4-triazin-5(2H)-one
• CAS No: 62191-35-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 454853
• PubChem ID: 136230266
• Update Time: 2025-04-19

3-(Hydroxymethyl)-6-phenyl-1,2,4-triazin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one, 3-(hydroxymethyl)-6-phenyl-
• 3-(hydroxymethyl)-6-phenyl-2H-1,2,4-triazin-5-one
• 3-(hydroxymethyl)-6-phenyl-4,5-dihydro-1,2,4-triazin-5-one
• EN300-6746695
• DTXSID20489095
• 3-(HYDROXYMETHYL)-6-PHENYL-4H-1,2,4-TRIAZIN-5-ONE
• 62191-35-9
• 3-(Hydroxymethyl)-6-phenyl-1,2,4-triazin-5(2H)-one

• Inchi： 1S/C10H9N3O2/c14-6-8-11-10(15)9(13-12-8)7-4-2-1-3-5-7/h1-5,14H,6H2,(H,11,12,15)
• InChI Key： HRXDWTSTJGWGDW-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NN=C(CO)N1

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 74.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines